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Compound of Interest

Compound Name:
1-Cyclopropyl-2-methylpropan-1-

one

CAS No.: 6704-20-7

Cat. No.: B1280557

Get Quote

Cyclopropyl ketones are a fascinating and highly valuable class of organic compounds, serving

as versatile building blocks in modern synthetic chemistry. Their unique reactivity stems from

the inherent strain of the three-membered ring, which behaves as a vinyl or phenyl group

analogue due to its high p-character bonds. This property allows for a variety of ring-opening

and cycloaddition reactions that are otherwise difficult to achieve, providing access to complex

molecular architectures.[1][2] 1-Cyclopropyl-2-methylpropan-1-one, an alkyl cyclopropyl

ketone, is an exemplar of this class, offering a robust platform for constructing γ-functionalized

ketones and intricate cyclopentane systems, which are prevalent motifs in pharmaceuticals and

natural products.[2][3][4] This guide provides a comprehensive overview of its chemical

properties, synthesis, reactivity, and applications for professionals in research and drug

development.

Core Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of 1-cyclopropyl-2-methylpropan-1-one is

essential for its effective use in synthesis and analysis.
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Physical and Chemical Properties
The key identifying and physical properties are summarized below.

Property Value Source

IUPAC Name
1-cyclopropyl-2-methylpropan-

1-one
PubChem[5]

CAS Number 6704-20-7 PubChem[5]

Molecular Formula C₇H₁₂O PubChem[5]

Molecular Weight 112.17 g/mol PubChem[5]

Canonical SMILES CC(C)C(=O)C1CC1 PubChem[5]

InChIKey
CKABARUORCUAGG-

UHFFFAOYSA-N
PubChem[5]

Polar Surface Area 17.1 Å² PubChem[5]

XLogP3 1.4 PubChem[5]

Spectroscopic Signature Analysis
The structural elucidation of 1-cyclopropyl-2-methylpropan-1-one and its reaction products

relies on standard spectroscopic techniques. The expected spectral data are as follows:

¹H NMR Spectroscopy: The proton NMR spectrum is predicted to be highly characteristic.

Isopropyl Protons: A doublet integrating to 6H would appear around δ 1.1-1.2 ppm,

corresponding to the two equivalent methyl groups. A septet (or multiplet) integrating to 1H

would be found further downfield (approx. δ 2.8-3.0 ppm), representing the methine

proton, which is split by the six methyl protons.

Cyclopropyl Protons: The four protons on the cyclopropyl ring are diastereotopic and will

present as complex multiplets in the upfield region (approx. δ 0.8-1.2 ppm), a distinctive

feature of the cyclopropyl moiety.[6] The single proton on the carbon adjacent to the

carbonyl group will be the most deshielded of the ring protons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropyl-2-methylpropan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropyl-2-methylpropan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropyl-2-methylpropan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropyl-2-methylpropan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropyl-2-methylpropan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropyl-2-methylpropan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropyl-2-methylpropan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropyl-2-methylpropan-1-one
https://www.benchchem.com/product/b1280557/docs?utm_src=pdf-body#introduction-the-strategic-value-of-cyclopropyl-ketones
https://www.docbrown.info/page06/spectra/cyclopropane-nmr1h.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹³C NMR Spectroscopy: The carbon spectrum should display five distinct signals:

Carbonyl Carbon: A signal in the far downfield region, typically > δ 200 ppm.

Isopropyl Carbons: One signal for the methine carbon and one signal for the two

equivalent methyl carbons.

Cyclopropyl Carbons: One signal for the carbon bearing the carbonyl group and one signal

for the two equivalent methylene carbons of the ring.

Infrared (IR) Spectroscopy: The IR spectrum provides key functional group information.

A strong, sharp absorption band is expected in the range of 1690-1705 cm⁻¹,

characteristic of a carbonyl group conjugated with a cyclopropyl ring. The conjugation

lowers the stretching frequency from a typical saturated ketone (~1715 cm⁻¹).

C-H stretching vibrations for the sp³-hybridized carbons of the isopropyl and cyclopropyl

groups will appear just below 3000 cm⁻¹.

Mass Spectrometry (MS): The electron ionization mass spectrum should show a molecular

ion peak (M⁺) at m/z = 112. Key fragmentation patterns would likely involve the loss of the

isopropyl group ([M-43]⁺) and the cyclopropyl group ([M-41]⁺), as well as McLafferty

rearrangement if sterically feasible.

Synthesis and Manufacturing
While numerous methods exist for the synthesis of cyclopropyl ketones, a common and reliable

approach involves the acylation of an organometallic cyclopropyl reagent.

Representative Synthetic Protocol: Grignard-based
Acylation
This protocol describes a laboratory-scale synthesis of 1-cyclopropyl-2-methylpropan-1-one
from cyclopropyl bromide and isobutyryl chloride.

Core Reaction: Cyclopropylmagnesium bromide + Isobutyryl chloride → 1-Cyclopropyl-2-
methylpropan-1-one + MgBrCl
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Materials and Equipment:

Three-neck round-bottom flask with a reflux condenser, dropping funnel, and nitrogen inlet

Magnetic stirrer and heating mantle

Cyclopropyl bromide

Magnesium turnings

Anhydrous diethyl ether or THF

Isobutyryl chloride

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Standard glassware for extraction and distillation

Step-by-Step Procedure:

Grignard Reagent Formation:

Under a nitrogen atmosphere, place magnesium turnings in the dried three-neck flask.

Add a small volume of anhydrous ether and a crystal of iodine to initiate the reaction.

Slowly add a solution of cyclopropyl bromide in anhydrous ether via the dropping funnel to

maintain a gentle reflux.

After the addition is complete, stir the mixture at room temperature for 1-2 hours until most

of the magnesium is consumed.

Acylation Reaction:

Cool the Grignard reagent solution to 0 °C in an ice bath.
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Slowly add a solution of isobutyryl chloride in anhydrous ether via the dropping funnel,

maintaining the temperature below 5 °C.

After the addition, allow the mixture to warm to room temperature and stir for an additional

2-3 hours.

Workup and Purification:

Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution while

cooling in an ice bath.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer twice with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter the drying agent and concentrate the solvent using a rotary evaporator.

Purify the crude product by fractional distillation under reduced pressure to yield pure 1-
cyclopropyl-2-methylpropan-1-one.

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of 1-cyclopropyl-2-methylpropan-1-one.
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Chemical Reactivity and Mechanistic Insights
The reactivity of 1-cyclopropyl-2-methylpropan-1-one is dominated by the interplay between

the carbonyl group and the strained cyclopropane ring. Unlike their aryl counterparts, alkyl

cyclopropyl ketones can be less reactive, but modern catalytic methods have unlocked their

synthetic potential.[3][7]

Catalytic Ring-Opening Reactions
A key transformation is the ring-opening of the cyclopropyl group to form a γ-functionalized

linear ketone. This process typically involves the formation of a radical intermediate.

SmI₂-Catalyzed Cycloadditions: Samarium(II) iodide is a powerful single-electron transfer

(SET) agent that can catalyze formal [3+2] cycloadditions.[3] The reaction of an alkyl

cyclopropyl ketone with an alkene or alkyne partner proceeds via a ketyl radical

intermediate, which triggers the ring opening. For less reactive alkyl cyclopropyl ketones, the

use of SmI₂ with substoichiometric amounts of metallic samarium (Sm⁰) can be crucial to

prevent catalyst deactivation and drive the reaction to completion.[3]

Nickel-Catalyzed γ-Alkylation: Nickel catalysis enables the cross-coupling of cyclopropyl

ketones with alkyl halides.[2] The mechanism involves the oxidative addition of the

cyclopropyl ketone's C-C bond to a Ni(0) center, forming a nickelacycle intermediate. This

intermediate then reacts with an alkyl radical (generated from the alkyl halide) and

undergoes reductive elimination to yield the γ-alkylated ketone.[2]

Mechanistic Diagram: Ni-Catalyzed Ring-Opening
Alkylation
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Caption: Catalytic cycle for the Ni-catalyzed γ-alkylation of a cyclopropyl ketone.[2]

Dimerization and Crossed Reactions
Under certain nickel-catalyzed conditions, cyclopropyl ketones can undergo a surprising

dimerization to form highly substituted cyclopentane rings.[4] This transformation is thought to

proceed through the formation of a nickelacycle, which then undergoes β-hydride elimination to

generate an enone intermediate. This enone can then participate in a [3+2] cycloaddition with

another molecule of the nickelacycle, leading to the cyclopentane product.[4] This discovery

has paved the way for synthetically useful crossed reactions between cyclopropyl ketones and

various enones.
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Applications in Research and Drug Development
The unique reactivity of 1-cyclopropyl-2-methylpropan-1-one makes it a valuable

intermediate for synthesizing complex target molecules.

Access to sp³-Rich Scaffolds: The catalytic cycloaddition reactions provide efficient routes to

sp³-rich cyclopentane and cyclopentanone frameworks.[3] These scaffolds are highly sought

after in drug discovery as they can provide better metabolic stability and three-dimensional

diversity compared to flat, aromatic systems.

Synthesis of γ-Functionalized Ketones: Ring-opening reactions allow for the precise

installation of various functional groups at the γ-position of the resulting ketone.[2] This is a

powerful strategy for building up molecular complexity and accessing precursors for larger

molecules, including natural products and active pharmaceutical ingredients.

Building Block for Combinatorial Chemistry: Its ability to participate in modular, catalytic

reactions makes it an ideal building block for creating libraries of related compounds for high-

throughput screening in drug and agrochemical development.[3]

Safety and Handling
As a laboratory chemical, 1-cyclopropyl-2-methylpropan-1-one must be handled with

appropriate care. The GHS classification highlights its primary hazards.[5]

Hazard Class Code Description

Flammable Liquids H226 Flammable liquid and vapor

Skin Corrosion/Irritation H315 Causes skin irritation

Eye Damage/Irritation H319 Causes serious eye irritation

STOT - Single Exposure H335 May cause respiratory irritation

Handling Recommendations:

Work in a well-ventilated fume hood.
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Keep away from heat, sparks, and open flames.[5]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid breathing vapors.

Store in a tightly sealed container in a cool, dry, and well-ventilated area designated for

flammable liquids.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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